Cas no 2090528-77-9 (2-Furanacetic acid, 4-(1,1-dimethylethyl)tetrahydro-)

• Product Name: 2-Furanacetic acid, 4-(1,1-dimethylethyl)tetrahydro-
• CAS No: 2090528-77-9
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5254389
• Update Time: 2025-07-25

2-Furanacetic acid, 4-(1,1-dimethylethyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2-Furanacetic acid, 4-(1,1-dimethylethyl)tetrahydro-

• Inchi： 1S/C10H18O3/c1-10(2,3)7-4-8(13-6-7)5-9(11)12/h7-8H,4-6H2,1-3H3,(H,11,12)
• InChI Key： ACGMNBSXLMSYDV-UHFFFAOYSA-N
• SMILES： O1CC(C(C)(C)C)CC1CC(O)=O

Additional information on 2-Furanacetic acid, 4-(1,1-dimethylethyl)tetrahydro-

Introduction to 2-Furanacetic acid, 4-(1,1-dimethylethyl)tetrahydro- (CAS No. 2090528-77-9)

2-Furanacetic acid, 4-(1,1-dimethylethyl)tetrahydro- (CAS No. 2090528-77-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound, characterized by its tetrahydrofuran ring and a unique acetic acid side chain substituted with a bulky 1,1-dimethylethyl group, exhibits intriguing chemical properties that make it a valuable intermediate in synthetic chemistry. The structural features of this molecule not only contribute to its reactivity but also open up diverse possibilities for its application in drug development and industrial processes.

The CAS number 2090528-77-9 provides a unique identifier for this compound, ensuring precise classification and retrieval of relevant scientific literature. This systematic naming convention is essential in the chemical industry, where accurate identification is critical for research reproducibility and regulatory compliance. The molecular structure of 2-Furanacetic acid, 4-(1,1-dimethylethyl)tetrahydro- consists of a furan ring fused with a tetrahydropyran moiety, which imparts flexibility and potential for conformational diversity. The presence of the 4-(1,1-dimethylethyl)tetrahydro substituent introduces steric hindrance, influencing both the compound's solubility and its interactions with biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmaceutical applications. 2-Furanacetic acid derivatives have been extensively studied due to their potential as bioactive molecules. The acetic acid moiety in this compound can serve as a pharmacophore, interacting with various biological receptors and enzymes. Moreover, the tetrahydrofuran ring enhances metabolic stability, making it an attractive scaffold for drug design. Researchers have explored its utility in synthesizing analogs that exhibit improved pharmacokinetic profiles and reduced toxicity.

One of the most compelling aspects of 2-Furanacetic acid, 4-(1,1-dimethylethyl)tetrahydro- is its role as a building block in medicinal chemistry. The combination of the furan ring and the bulky substituent allows for selective functionalization at multiple sites, enabling the creation of structurally diverse libraries of compounds. These libraries are then screened for biological activity using high-throughput screening (HTS) techniques. Such an approach has led to the discovery of several lead compounds with promising therapeutic potential.

Recent advancements in computational chemistry have further enhanced the study of this compound. Molecular modeling simulations have been employed to predict the binding affinity of 2-Furanacetic acid derivatives to target proteins. These simulations help in rationalizing structure-activity relationships (SARs) and guiding the optimization process. Additionally, virtual screening techniques have identified novel scaffolds that could be further modified to improve efficacy and selectivity.

The industrial significance of CAS No. 2090528-77-9 cannot be overstated. Its synthesis involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The process often requires careful optimization to achieve high yields while maintaining purity standards required for pharmaceutical applications. Catalytic hydrogenation and protecting group strategies are commonly employed in its preparation, highlighting the compound's importance in fine chemical synthesis.

From a biochemical perspective, 2-Furanacetic acid derivatives have been investigated for their potential role in modulating metabolic pathways. The acetic acid side chain can interact with enzymes involved in fatty acid metabolism, offering insights into therapeutic strategies for metabolic disorders such as obesity and type 2 diabetes. Furthermore, the unique structural features of this compound make it a candidate for developing antimicrobial agents against resistant bacterial strains.

The regulatory landscape surrounding 2-Furanacetic acid, 4-(1,1-dimethylethyl)tetrahydro- is also noteworthy. As pharmaceutical intermediates are subject to stringent guidelines to ensure safety and efficacy, manufacturers must adhere to Good Manufacturing Practices (GMP). Documentation of synthesis routes, impurity profiles, and stability data are crucial components of regulatory submissions. This ensures that the compound meets the necessary standards before being used in clinical trials or commercial products.

Future research directions may explore green chemistry approaches to synthesize CAS No. 2090528-77-9, focusing on sustainable methodologies that minimize waste and energy consumption. Additionally, exploring its potential applications in agrochemicals could open up new avenues for innovation. By leveraging biocatalysis or enzymatic reactions, researchers may develop more environmentally friendly routes to produce this valuable intermediate.

In conclusion,2-Furanacetic acid, 4-(1,1-dimethylethyl)tetrahydro- (CAS No. 2090528-77-9) represents a fascinating compound with broad applications in pharmaceuticals and synthetic chemistry. Its unique structural features offer opportunities for designing novel bioactive molecules with therapeutic potential. As research continues to uncover new applications and synthetic strategies,this compound will undoubtedly remain at the forefront of scientific exploration.